Cas no 1039809-89-6 (2-(4-Methoxybenzyloxy)-5-bromobenzoic acid)

• Product Name: 2-(4-Methoxybenzyloxy)-5-bromobenzoic acid
• CAS No: 1039809-89-6
• MF: C₁₅H₁₃BrO₄
• MW: 337.165323972702
• CID: 2112166
• Update Time: 2023-08-04

2-(4-Methoxybenzyloxy)-5-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxybenzyloxy)-5-bromobenzoic acid
• GJVGTMDBHVAMMV-UHFFFAOYSA-N
• Benzoic acid, 5-bromo-2-[(4-methoxyphenyl)methoxy]-
• 5-Bromo-2-({[4-(methyloxy)phenyl]methyl}oxy)benzoic acid
• 2-(4-Methoxybenzyloxy)-5-bromobenzoic acid

• Inchi： 1S/C15H13BrO4/c1-19-12-5-2-10(3-6-12)9-20-14-7-4-11(16)8-13(14)15(17)18/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： GJVGTMDBHVAMMV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 55.8